Cas no 5477-26-9 (butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product name: butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 5477-26-9
• MF: C₂₄H₃₁NO₅
• MW: 413.50664
• CID: 1590909
• PubChem ID: 621813

butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 1,4,5,6,7,8-hexahydro-2-methyl-5-oxo-4-(4-ethoxy-3-methoxyphenyl)-, butyl ester
• 3-quinolinecarboxylic acid, 4-(4-ethoxy-3-methoxyphenyl)-1,4,5,6,7,8-hexahydro-2-methyl-5-oxo-, butyl ester
• butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• AKOS001596281
• DTXSID70347454
• CCG-105350
• Butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate
• STK363457
• SR-01000418611-1
• 5477-26-9
• EU-0003364
• SR-01000418611
• CHEBI:189296
• SVPHDYMYUJTPMO-UHFFFAOYSA-N
• AB00086474-01
• Butyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate #
• AKOS021987441

• Inchi： InChI=1S/C24H31NO5/c1-5-7-13-30-24(27)21-15(3)25-17-9-8-10-18(26)23(17)22(21)16-11-12-19(29-6-2)20(14-16)28-4/h11-12,14,22,25H,5-10,13H2,1-4H3
• InChI Key： SVPHDYMYUJTPMO-UHFFFAOYSA-N
• SMILES： CCCCOC(=O)C1=C(NC2=C(C1C3=CC(=C(C=C3)OCC)OC)C(=O)CCC2)C

Computed Properties

• Exact Mass: 413.22033
• Monoisotopic Mass: 413.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.9Ų
• XLogP3: 4

Experimental Properties

• PSA: 73.86